Cas no 878058-00-5 (N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878058-00-5
• MF: C₂₄H₂₅N₃O₆S
• MW: 483.536804914474
• CID: 5511681
• Update Time: 2025-06-12

N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfonylacetamide
• N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C24H25N3O6S/c1-17(28)18-6-8-19(9-7-18)25-23(29)16-34(31,32)22-14-27(21-5-3-2-4-20(21)22)15-24(30)26-10-12-33-13-11-26/h2-9,14H,10-13,15-16H2,1H3,(H,25,29)
• InChI Key： FPICRLVNZDWHNZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CS(C1C2=C(N(CC(N3CCOCC3)=O)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

Introduction to N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide and CAS No. 878058-00-5

N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 878058-00-5, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development.

The molecular framework of this compound encompasses several key functional groups, including an acetylphenyl moiety, a sulfonyl group, and an indole derivative. These structural elements contribute to its diverse reactivity and biological interactions. Specifically, the presence of the 4-acetylphenyl group suggests potential roles in modulating enzyme activities and receptor binding, while the sulfonyl group is often associated with enhanced binding affinity in pharmacological contexts.

In recent years, there has been a growing interest in indole derivatives due to their wide-ranging biological activities. The indole moiety in N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide is particularly noteworthy, as it has been implicated in various pharmacological mechanisms. For instance, indole derivatives have shown promise in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in this compound, including the 1H-indol-3-yl group, further enhances its potential therapeutic applications.

The morpholine ring present in the structure also plays a crucial role in determining the compound's biological profile. Morpholine derivatives are known for their versatility in drug design, often serving as key pharmacophores in medicinal chemistry. The incorporation of a morpholine group into the molecular scaffold of N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide may contribute to improved solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more effectively. These studies have revealed that N-(4-acetylphenyl)-2-({1-2-(morpholin-4-yll)-2 oxoethyl - 1 H - indol - 3 - ylsulfonyl)acetamide exhibits high affinity for certain enzymes and receptors, suggesting its potential as a lead compound for further optimization. For example, preliminary docking studies indicate that this compound may interact with proteins involved in signal transduction pathways, which are critical for various physiological processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl group and the morpholine moiety necessitates careful selection of reagents and catalysts to ensure high yields and purity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to construct the complex indole core efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

Evaluation of the pharmacological properties of N-(4-acetylphenyl)-2-{(1 - 2 - (morpholin - 4 - yl) - 2 - oxoethyl - 1 H - indol - 3 - ylsulfonyl)acetamide has revealed promising results in preclinical studies. The compound demonstrates significant inhibitory activity against several target enzymes, which are implicated in diseases such as cancer and inflammation. Additionally, its ability to modulate receptor activity suggests potential therapeutic benefits in treating neurological disorders. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The development of novel drug candidates relies heavily on understanding their metabolic fate within biological systems. In vitro studies have been conducted to assess the stability and degradation pathways of N-(4-acetylphenyl)-2-{(1 - 2 - (morpholin - 4 - yl) - 2 - oxoethyl - 1 H - indol - 3 - ylsulfonyl)acetamide under various conditions. These studies have provided valuable insights into its potential side effects and interactions with metabolic enzymes. Such information is crucial for optimizing drug design and ensuring safety profiles that meet regulatory requirements.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages enable researchers to predict pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), with remarkable accuracy. By leveraging these tools, scientists can identify promising candidates like N-(4-acetylphenyl)-2-{(1 - 2 - (morpholin - 4 yll) - 22 oxoethyl}--indol --3--y lsulfony l)acetamide early in the development process, thereby reducing time-to-market for new therapies.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in translating laboratory findings into clinical applications. The interdisciplinary nature of modern drug discovery requires expertise from chemists, biologists, pharmacologists, and clinicians working together to develop safe and effective treatments. N-(4-acetylphenyl)-{[(1 -- morpholin --4--y l)--oxo] eth y l}--ind ol --3--y lsulf on y l)a ceta m ide exemplifies how interdisciplinary research can lead to breakthroughs that address unmet medical needs.

The future prospects for this compound remain exciting as researchers continue to explore its full potential through both experimental and computational approaches. Ongoing studies aim to refine its chemical structure further while maintaining or enhancing its biological activity. Additionally , efforts are underway to develop novel formulations that improve delivery systems , ensuring that patients can benefit from this promising therapeutic agent more effectively .